1-(2-fluorobenzyl)-3-(4-methoxybenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H18FN3O3/c1-29-17-10-8-15(9-11-17)13-26-21(27)18-6-4-12-24-20(18)25(22(26)28)14-16-5-2-3-7-19(16)23/h2-12H,13-14H2,1H3
• InChI Key: XRGJYZFHHUYXJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4F
• Molecular Formula: C22H18FN3O3
• Molecular Weight: 391.4 g/mol

Description

1-(2-fluorobenzyl)-3-(4-methoxybenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, also known as FLB-12, is a novel compound that has gained interest in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

The compound, 1-(2-fluorobenzyl)-3-(4-methoxybenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, and its derivatives have been synthesized and characterized in various research settings. For instance, Gazivoda Kraljević et al. (2011) reported on the synthesis of N-methoxymethylated pyrimidine and pyrimidine-2,4-diones nucleoside mimetics, which include modifications at the C-6 position of the pyrimidine moiety. This work demonstrated methods for introducing fluorine into the side-chain, with one compound being noted for its potential as a tracer molecule for positron emission tomography (PET) imaging due to its fluorinated side-chain (Gazivoda Kraljević et al., 2011).

Potential Bioactivity

Research has also explored the bioactivity of pyrido[2,3-d]pyrimidine derivatives. For example, compounds with a pyrimidine scaffold have been investigated for their urease inhibition capabilities, with some derivatives showing significant activity compared to standard inhibitors. This suggests potential applications in combating diseases where urease plays a role (Rauf et al., 2010).

Nonlinear Optical Properties

The nonlinear optical (NLO) properties of certain pyrimidine derivatives have been studied, highlighting their potential in materials science, particularly in the development of optical devices. Shettigar et al. (2009) investigated two novel styryl dyes based on a pyrimidine structure, revealing significant NLO activity and suggesting their utility in optical power limiting and other photonics applications (Shettigar et al., 2009).

Antimicrobial and Antitumor Activities

Further research into pyrimidine derivatives has identified potential antimicrobial and antitumor properties. For instance, novel pyrimidine derivatives have shown activity against various cancer cell lines, suggesting a pathway for the development of new anticancer therapies. Such findings indicate the diverse therapeutic applications of pyrimidine-based compounds in medical research (Bobek et al., 1979).